(5As)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one

• CAS No.: 357-57-3
• Product Name: (5As)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol
• IUPAC Name: (5aS)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one
• Standard InChI: InChI=1S/C23H26N2O4/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3/t13?,18?,19-,21?,22?,23?/m0/s1
• Standard InChIKey: RRKTZKIUPZVBMF-IBTVXLQLSA-N
• Isomeric SMILES: COC1=C(C=C2C(=C1)[C@]34CCN5[C@H]3C[C@@H]6[C@@H]7[C@@H]4N2C(=O)C[C@@H]7OCC=C6C5)OC
• SMILES: COC1=C(C=C2C(=C1)C34CCN5C3CC6C7C4N2C(=O)CC7OCC=C6C5)OC
• Canonical SMILES: COC1=C(C=C2C(=C1)C34CCN5C3CC6C7C4N2C(=O)CC7OCC=C6C5)OC
• Appearance: Solid powder
• Boiling Point: 470 °C
• Colorform: Needles from acetone + water; COLORLESS CRYSTAL OR WHITE, CRYSTALLINE POWDER; White, crystalline alkaloid; Colorless prisms (from ethanol/water)
• Density: greater than 1 at 68 °F (USCG, 1999)
• Melting Point: 352 °F (NTP, 1992); 178.0 °C; 178 °C
• Physical Description: Brucine appears as a white crystalline solid. Combustible but may require some effort to ignite. Toxic by inhalation (vapor, dust, etc.) and ingestion.; COLOURLESS CRYSTALS OR WHITE CRYSTALLINE POWDER.
• Description: Brucine appears as a white crystalline solid. Combustible but may require some effort to ignite. Toxic by inhalation (vapor, dust, etc.) and ingestion.; Brucine is a monoterpenoid indole alkaloid and an organic heteroheptacyclic compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Stable /during transport/.
• Solubility: Slightly soluble in ethyl ether and benzene; very soluble in ethanol.; Slightly sol in water, ether, glycerin and ethyl acetate.; Soluble in alcohol, chloroform, and benzene; slightly soluble in ether, glycerol, and ethyl acetate.; In water, 3.2X10+3 mg/l @ 15 °C; Solubility in water: poo
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 10,11-dimethoxystrychnine; brucine; bruzin; dimethoxystrychnine
• Reference: 1: Ren T, Li M, Zheng H, Liu W, Zhang J. Microdialysis combined with RRLC-MS/MS for the pharmacokinetics of two major alkaloids of Bi qi capsule and the potential roles of P-gp and BCRP on their penetration. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 May 31;1092:72-81. doi: 10.1016/j.jchromb.2018.05.048. [Epub ahead of print] PubMed PMID: 29883892.; 2: Qin J, Yang L, Sheng X, Sa Z, Huang T, Li Q, Gao K, Chen Q, Ma J, Shen H. Antitumor effects of brucine immuno-nanoparticles on hepatocellular carcinoma in vivo. Oncol Lett. 2018 May;15(5):6137-6146. doi: 10.3892/ol.2018.8168. Epub 2018 Mar 2. PubMed PMID: 29731843; PubMed Central PMCID: PMC5920962.; 3: Li S, Chu Y, Zhang R, Sun L, Chen X. Prophylactic Neuroprotection of Total Glucosides of Paeoniae Radix Alba against Semen Strychni-Induced Neurotoxicity in Rats: Suppressing Oxidative Stress and Reducing the Absorption of Toxic Components. Nutrients. 2018 Apr 20;10(4). pii: E514. doi: 10.3390/nu10040514. 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Effects of Brucine on the OPG/RANKL/RANK Signaling Pathway in MDA-MB-231 and MC3T3-E1 Cell Coculture System. Evid Based Complement Alternat Med. 2017;2017:1693643. doi: 10.1155/2017/1693643. Epub 2017 Sep 26. PubMed PMID: 29081815; PubMed Central PMCID: PMC5634620.; 11: Zheng H, Wang Z, Liu W, Jin H, Zhang J. Toxicokinetics of strychnine and brucine after the oral administration of Biqi capsule to rats by RRLC-MS/MS. Biomed Chromatogr. 2018 Mar;32(3). doi: 10.1002/bmc.4117. Epub 2017 Nov 3. PubMed PMID: 29027676.; 12: Wu Y, Chen J, Fang Y, Dong J. [In vitro transdermal permeation and penetration properties for transfersomes of brucine]. Zhongguo Zhong Yao Za Zhi. 2016 Aug;41(16):3009-3015. doi: 10.4268/cjcmm20161611. Chinese. PubMed PMID: 28920340.; 13: Li S, Wang XP. In vitro and in vivo evaluation of novel NGR-modified liposomes containing brucine. Int J Nanomedicine. 2017 Aug 11;12:5797-5804. doi: 10.2147/IJN.S136378. eCollection 2017. 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• PubChem Compound: 18528113
• Last Modified: Nov 12 2021